Cas no 79083-00-4 (Vitamin K1-18O(Mixture of 1-18O and 4-18O))

• Product Name: Vitamin K1-18O(Mixture of 1-18O and 4-18O)
• CAS No: 79083-00-4
• Molecular Formula: C₃₁H₄₆O₂
• Molecular Weight: 450.69574
• CID: 581199

Vitamin K1-18O(Mixture of 1-18O and 4-18O) Properties

Names and Identifiers

• 1,4-Naphthalenedione,2-methyl-3-[(2E,7R,11R)-3,7,11,15-tetramethyl-2-hexadecen-1-yl]-, rel-
• (R*,R*-(E))-(1)-2-Methyl-3-(3,7,11,15-tetramethylhexadec-2-enyl)-1,4-naphthoquinone
• Vitamin K1-18O (Mixture of 1-18O and 4-18O)

• InChIKey： MBWXNTAXLNYFJB-NKFFZRIASA-N
• Inchi： InChI=1S/C31H46O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,18-20,22-24H,9-17,21H2,1-6H3/b25-20+/t23-,24-/m1/s1
• SMILES： CC(C)CCC[C@@H](C)CCC[C@@H](C)CCC/C(=C/CC1=C(C)C(=O)C2=CC=CC=C2C1=O)/C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 14
• Heavy Atom Count: 33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Vitamin K compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Vitamin K compounds